Cas no 1804840-25-2 (2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1804840-25-2
• MF: C₈H₂BrF₅N₂
• MW: 301.010898113251
• CID: 4859936
• Update Time: 2025-06-20

2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2BrF5N2/c9-6-5(7(10)11)3(1-15)4(2-16-6)8(12,13)14/h2,7H
• InChI Key： AWEBBPSTKOQZGS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C#N)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804840-25-2)

2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804840-25-2) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine, cyano, difluoromethyl, and trifluoromethyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular formula of 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is C₁₀H₄BrF₅N₂, and its molecular weight is 313.04 g/mol. The compound's structure includes a pyridine ring with multiple functional groups that contribute to its chemical and biological properties. The presence of the bromine atom enhances its reactivity and allows for further derivatization, while the cyano group imparts strong electron-withdrawing properties, which can influence the compound's electronic behavior.

The difluoromethyl and trifluoromethyl substituents are particularly noteworthy for their ability to modulate the compound's lipophilicity and metabolic stability. These fluorinated groups are known to improve the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. The combination of these functional groups results in a compound with a high degree of chemical stability and potential biological activity.

In recent years, 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

Beyond its potential as an enzyme inhibitor, 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has also shown promise in other areas of medicinal chemistry. Its unique structure allows it to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. This versatility makes it an attractive starting point for the design of multi-target drugs that can address complex diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine involves several well-established chemical reactions, including bromination, cyano substitution, and fluorination steps. The efficiency and scalability of these synthetic routes have been optimized to ensure high yields and purity levels, making it feasible for large-scale production. Researchers have also explored alternative synthetic methods to improve the overall process and reduce environmental impact.

In addition to its medicinal applications, 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has been investigated for its use in agrochemicals. Its strong electron-withdrawing properties and high chemical stability make it suitable for developing new pesticides and herbicides that are effective against a wide range of pests and weeds. Studies have shown that this compound can enhance the efficacy of existing agrochemical formulations while reducing their environmental footprint.

The safety profile of 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity in mammalian cells and does not cause significant adverse effects at therapeutic concentrations. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-Bromo-4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804840-25-2) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique molecular structure, combined with its favorable biological properties, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a crucial role in advancing various fields of scientific inquiry.